Cas no 79852-04-3 (Benzenesulfonic acid, 2-hydroxy-5-methoxy-)

79852-04-3 structure
Product name:Benzenesulfonic acid, 2-hydroxy-5-methoxy-
Benzenesulfonic acid, 2-hydroxy-5-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid, 2-hydroxy-5-methoxy-
- 2-hydroxy-5-methoxyBenzenesulfonic acid
- SCHEMBL2336447
- FT-0732890
- DTXSID60557287
- 2-Hydroxy-5-methoxybenzene-1-sulfonic acid
- 79852-04-3
-
- Inchi: InChI=1S/C7H8O5S/c1-12-5-2-3-6(8)7(4-5)13(9,10)11/h2-4,8H,1H3,(H,9,10,11)
- InChI Key: CDQTVTSDYVLCHM-UHFFFAOYSA-N
- SMILES: COC1=CC(=C(C=C1)O)S(=O)(=O)O
Computed Properties
- Exact Mass: 204.00924453g/mol
- Monoisotopic Mass: 204.00924453g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 92.2Ų
Benzenesulfonic acid, 2-hydroxy-5-methoxy- Related Literature
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
79852-04-3 (Benzenesulfonic acid, 2-hydroxy-5-methoxy-) Related Products
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